N-[(2-carbamoylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide

• IUPAC Name: N-[(2-carbamoylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide
• InChI: InChI=1S/C16H14ClN3O3S/c1-23-13-7-6-9(17)8-11(13)15(22)20-16(24)19-12-5-3-2-4-10(12)14(18)21/h2-8H,1H3,(H2,18,21)(H2,19,20,22,24)
• InChI Key: PHOSBMKSVPIHFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC(=S)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C16H14ClN3O3S
• Molecular Weight: 363.8 g/mol

Description

N-[(2-carbamoylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide is a complex organic compound that belongs to the class of carboxamide derivatives. This compound is characterized by its unique structure, which includes a carbamoylphenyl group, a carbamothioyl group, and a methoxybenzamide group. The presence of these functional groups imparts specific chemical properties and potential biological activities to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-carbamoylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide typically involves multi-step organic reactions. One common method includes the condensation of 2-carbamoylphenyl isothiocyanate with 5-chloro-2-methoxybenzoyl chloride under controlled conditions. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent unwanted side reactions. Solvents like dichloromethane or tetrahydrofuran are often used to dissolve the reactants and facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-[(2-carbamoylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chloro group can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst like acetic acid.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Amines or thiols in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

N-[(2-carbamoylphenyl)carbamothioyl]-5-chloro-2-methoxybenzamide has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes.

Biology: Investigated for its potential antimicrobial and antifungal activities.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit specific enzymes.

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